3-Methoxybenzaldehyde
3-Methoxybenzaldehyde
3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene.
3-Methoxybenzaldehyde is a natural product found in Syzygium aromaticum with data available.
3-Methoxybenzaldehyde is a natural product found in Syzygium aromaticum with data available.
Brand Name:
Vulcanchem
CAS No.:
591-31-1
VCID:
VC21091445
InChI:
InChI=1S/C8H8O2/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3
SMILES:
COC1=CC=CC(=C1)C=O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
3-Methoxybenzaldehyde
CAS No.: 591-31-1
Cat. No.: VC21091445
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-methoxybenzaldehyde is a member of the class of benzaldehydes in which the hydrogen at position 3 of benzaldehyde has been replaced by a methoxy group. It has a role as a Brassica napus metabolite. It is a member of benzaldehydes and a monomethoxybenzene. 3-Methoxybenzaldehyde is a natural product found in Syzygium aromaticum with data available. |
|---|---|
| CAS No. | 591-31-1 |
| Molecular Formula | C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | 3-methoxybenzaldehyde |
| Standard InChI | InChI=1S/C8H8O2/c1-10-8-4-2-3-7(5-8)6-9/h2-6H,1H3 |
| Standard InChI Key | WMPDAIZRQDCGFH-UHFFFAOYSA-N |
| SMILES | COC1=CC=CC(=C1)C=O |
| Canonical SMILES | COC1=CC=CC(=C1)C=O |
| Boiling Point | 143.00 °C. @ 50.00 mm Hg |
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